molecular formula B6BaH4 B081756 Barium boride CAS No. 12046-08-1

Barium boride

Cat. No.: B081756
CAS No.: 12046-08-1
M. Wt: 202.2 g/mol
InChI Key: DBNPLCUZNLSUCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Barium boride is an inorganic compound composed of barium and boron. It is known for its unique properties, including high hardness, thermal stability, and resistance to wear. These characteristics make it a valuable material in various industrial applications. This compound typically exists in the form of hexaboride (BaB6), which is a crystalline solid with a metallic luster.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium boride can be synthesized using several methods, including the boron carbide technique and the borothermic reduction method. In the boron carbide technique, barium oxide (BaO) reacts with boron carbide (B4C) at high temperatures (1400-1500°C) in a vacuum to produce barium hexaboride (BaB6) and carbon monoxide (CO) as a byproduct . The reaction is as follows: [ \text{BaO} + \text{B}_4\text{C} + 2\text{B} \rightarrow \text{BaB}_6 + \text{CO} ]

In the borothermic reduction method, barium oxide reacts with elemental boron at high temperatures in a vacuum to form barium hexaboride . The reaction is as follows: [ 2\text{BaO} + 14\text{B} \rightarrow 2\text{BaB}_6 + \text{B}_2\text{O}_3 ]

Industrial Production Methods: Industrial production of this compound involves similar high-temperature reduction processes, often conducted in specialized furnaces to ensure the purity and quality of the final product. The use of vacuum conditions helps to minimize contamination and improve the yield of this compound.

Chemical Reactions Analysis

Types of Reactions: Barium boride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

    Oxidation: this compound can be oxidized in the presence of oxygen or air at elevated temperatures, leading to the formation of barium oxide and boron oxide.

    Reduction: this compound can be reduced by hydrogen gas at high temperatures to produce elemental barium and boron.

    Substitution: this compound can undergo substitution reactions with halogens, leading to the formation of barium halides and boron halides.

Major Products Formed:

  • Oxidation: Barium oxide (BaO) and boron oxide (B2O3)
  • Reduction: Elemental barium (Ba) and boron (B)
  • Substitution: Barium halides (e.g., BaCl2) and boron halides (e.g., BCl3)

Scientific Research Applications

Barium boride has a wide range of scientific research applications due to its unique properties:

Mechanism of Action

The mechanism by which barium boride exerts its effects is primarily related to its electronic structure and bonding properties. The presence of boron atoms in the compound allows for the formation of strong covalent bonds, which contribute to its hardness and thermal stability. Additionally, the unique electronic properties of this compound make it an effective catalyst in various chemical reactions, as it can facilitate the transfer of electrons and promote reaction pathways .

Comparison with Similar Compounds

  • Calcium boride (CaB6)
  • Strontium boride (SrB6)
  • Magnesium boride (MgB2)
  • Aluminum boride (AlB2)

Comparison: Barium boride stands out among similar compounds due to its higher density and greater thermal stability. While calcium boride and strontium boride share similar structural properties, this compound’s larger atomic size and higher atomic weight contribute to its unique characteristics. Magnesium boride and aluminum boride, on the other hand, are known for their superconducting properties, which are not observed in this compound .

Properties

InChI

InChI=1S/6B.Ba
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBNPLCUZNLSUCT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[B].[B].[B].[B].[B].[B].[Ba]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

BaB6, B6Ba
Record name barium hexaboride
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Black odorless powder; Insoluble in water; [Alfa Aesar MSDS]
Record name Barium boride
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/9692
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

CAS No.

12046-08-1
Record name Barium boride (BaB6)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=12046-08-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Barium boride (BaB6), (OC-6-11)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012046081
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Barium boride (BaB6), (OC-6-11)-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Barium hexaboride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.031.774
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.